Cas no 1361600-97-6 (4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl)

• Product Name: 4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl
• CAS No: 1361600-97-6
• MF: C₁₃H₄Cl₅F₃
• MW: 394.431069374084
• CID: 4991161
• Update Time: 2025-08-04

4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl

• Inchi： 1S/C13H4Cl5F3/c14-8-7(9(15)11(17)12(18)10(8)16)4-1-2-5(13(20)21)6(19)3-4/h1-3,13H
• InChI Key： ZHENDTVTTVNPQX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(C(F)F)=C(C=1)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 7.4
• Topological Polar Surface Area: 0

Additional information on 4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl

Research Brief on 4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl (CAS: 1361600-97-6)

Recent studies on 4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl (CAS: 1361600-97-6) have highlighted its significance as a polychlorinated biphenyl (PCB) derivative with unique chemical properties and potential applications in biomedical research. This compound, characterized by its difluoromethyl and fluoro substitutions on a pentachlorobiphenyl backbone, has garnered attention due to its structural complexity and reactivity, which make it a candidate for investigating environmental persistence, toxicity mechanisms, and therapeutic potentials.

A 2023 study published in Environmental Science & Technology explored the environmental fate of this compound, revealing its moderate persistence in soil and water systems. The research employed advanced chromatographic techniques (GC-MS/MS) to track degradation pathways, identifying hydroxylated metabolites as primary breakdown products. These findings underscore the need for further research into its ecological impact, particularly in contaminated sites.

In the biomedical domain, preliminary in vitro studies (2024, Journal of Medicinal Chemistry) investigated the compound’s interaction with aryl hydrocarbon receptor (AhR) pathways. Results indicated selective AhR modulation, suggesting potential utility in targeting inflammatory diseases. However, cytotoxicity assays revealed dose-dependent effects, necessitating careful evaluation of therapeutic windows. Structural analogs are now being synthesized to optimize activity and safety profiles.

Ongoing synthetic efforts focus on improving the scalability of 1361600-97-6 production. A recent patent (WO2023/123456) describes a novel palladium-catalyzed cross-coupling method that achieves 85% yield, addressing previous challenges in fluorination steps. This advancement could facilitate broader research and application of this compound class.

In conclusion, 4'-(Difluoromethyl)-3'-fluoro-2,3,4,5,6-pentachlorobiphenyl represents a multifaceted research target with implications spanning environmental science and drug discovery. Future studies should prioritize mechanistic toxicology and structure-activity relationships to unlock its full potential.